Cas no 3123-93-1 (3-Hexene, 2,2-dimethyl-)

3-Hexene, 2,2-dimethyl- Properties

Names and Identifiers

• 3-Hexene, 2,2-dimethyl-
• TRANS-2,2-DIMETHYL-3-HEXENE
• 2,2-dimethyl-3-hexen
• 2,2-Dimethyl-3-hexene
• 2,2-Dimethyl-3-hexene trans
• 2,2-dimethylhex-3-ene
• 2,2-Dimethylhexene-3
• 3-hexene,2,2-dimethyl
• 5,5-dimethyl-3-hexene
• Einecs 221-504-9
• NSC 74166
• 690-93-7
• AKOS024429418
• DTXSID9062853
• 3123-93-1
• (E)-2,2-Dimethyl 3-hexene
• JPLZSSHKQZJYTJ-VOTSOKGWSA-N
• 2,2-Dimethyl-trans-3-hexene
• NSC-74166
• (E)-2,2-dimethylhex-3-ene
• NSC74166
• 3-Hexene, 2,2-dimethyl-, (E)-
• (3E)-2,2-Dimethyl-3-hexene
• 3-Hexene,2-dimethyl-, (E)-
• (E)-2,2-Dimethyl-3-hexene
• DTXSID40896843
• +Expand

• InChIKey： JPLZSSHKQZJYTJ-VOTSOKGWSA-N
• Inchi： InChI=1S/C8H16/c1-5-6-7-8(2,3)4/h6-7H,5H2,1-4H3/b7-6+
• SMILES： CC(C)(/C=C/CC)C

Computed Properties

• Exact Mass: 112.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 112.125201
• Heavy Atom Count: 8
• Complexity: 72.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.99870
• PSA: 0.00000
• Refractive Index: 1.421
• Boiling Point: 105.5°Cat760mmHg
• Flash Point: 8.4°C
• Density: 0.727